Cas no 899992-59-7 (N-(5-chloro-2-methoxybenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide)

• Product Name: N-(5-chloro-2-methoxybenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide
• CAS No: 899992-59-7
• MF: C₂₁H₂₃ClN₂O₃
• MW: 386.871924638748
• CID: 5492185
• Update Time: 2025-06-23

N-(5-chloro-2-methoxybenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxybenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide

• Inchi： 1S/C21H23ClN2O3/c1-15-6-9-17(10-7-15)24(21(26)23-12-4-3-5-13-23)20(25)18-14-16(22)8-11-19(18)27-2/h6-11,14H,3-5,12-13H2,1-2H3
• InChI Key： DLYXJHXNCFHMTI-UHFFFAOYSA-N
• SMILES： N1(C(N(C(=O)C2=CC(Cl)=CC=C2OC)C2=CC=C(C)C=C2)=O)CCCCC1

Additional information on N-(5-chloro-2-methoxybenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide

N-(5-Chloro-2-Methoxybenzoyl)-N-(4-Methylphenyl)Piperidine-1-Carboxamide: A Comprehensive Overview

The compound with CAS No 899992-59-7, commonly referred to as N-(5-chloro-2-methoxybenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential therapeutic benefits. Recent studies have highlighted its role in various drug development pipelines, particularly in the areas of anti-inflammatory and neuroprotective agents.

N-(5-Chloro-2-Methoxybenzoyl)-N-(4-Methylphenyl)Piperidine-1-Carboxamide is characterized by its complex molecular architecture, which includes a piperidine ring system and two aromatic substituents. The presence of a methoxy group at the 2-position and a chlorine atom at the 5-position of the benzoyl moiety contributes to its unique electronic properties. These features make it an attractive candidate for exploring novel drug delivery systems and bioavailability enhancement strategies.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of this compound with greater accuracy. Studies utilizing molecular docking simulations have revealed that N-(5-chloro-2-methoxybenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide exhibits strong binding affinity towards several key therapeutic targets, including cyclooxygenase enzymes and neurotrophic factor receptors. This dual-targeting capability underscores its potential as a multi-functional therapeutic agent.

The synthesis of N-(5-chloro-2-methoxybenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring its suitability for preclinical studies. The use of microwave-assisted synthesis has further streamlined the production process, making it more efficient and scalable.

In terms of biological activity, N-(5-chloro-2-methoxybenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide has demonstrated potent anti-inflammatory effects in vitro, particularly in models involving chronic inflammatory conditions such as arthritis and neuroinflammation. Preclinical trials have also indicated its ability to modulate neurotrophic pathways, suggesting potential applications in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's.

One of the most promising aspects of this compound is its ability to cross the blood-brain barrier (BBB), which is crucial for targeting central nervous system (CNS) disorders. Advanced drug delivery systems, such as lipid nanoparticles and polymeric micelles, are being explored to further enhance its brain penetration and reduce systemic side effects.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on evaluating the safety profile of N-(5-chloro-2-methoxybenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide in animal models. These studies have revealed minimal toxicity at therapeutic doses, with no significant adverse effects on liver or kidney function. This data provides a strong foundation for advancing this compound into clinical trials.

The structural versatility of N-(5-chloro-2-methoxybenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide also makes it an ideal scaffold for medicinal chemistry campaigns aimed at discovering novel lead compounds. By modifying the substituents on the benzoyl and piperidine rings, researchers can fine-tune its pharmacokinetic properties and expand its therapeutic applications.

In conclusion, N-(5-chloro-2-methoxybenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique chemical structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in addressing unmet medical needs across various therapeutic areas.